
Commercial Availability and Applications of L-
Phenylalanine-15N,d8: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Phenylalanine-15N,d8

Cat. No.: B12415382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,

availability, and key applications of the isotopically labeled amino acid, L-Phenylalanine-
15N,d8. This stable isotope-labeled compound is a powerful tool in metabolic research,

particularly in studies involving protein synthesis, turnover, and metabolic flux analysis. Its use

in conjunction with mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy allows for precise tracking and quantification of phenylalanine metabolism in

various biological systems.

Commercial Suppliers and Product Specifications
L-Phenylalanine-15N,d8 is available from several specialized chemical suppliers. The

following tables summarize the product specifications from leading vendors to facilitate

comparison and procurement.

Table 1: L-Phenylalanine-15N,d8 Supplier Information
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Supplier Product Name Catalog Number

Cambridge Isotope

Laboratories, Inc.

L-Phenylalanine (D8, 98%;

15N, 98%)
DNLM-7180

MedChemExpress L-Phenylalanine-15N,d8 HY-N0215S14

Alfa Chemistry L-Phenylalanine-15N,d8 ACMA00045798

EvitaChem L-PHENYLALANINE (D8; 15N) EVT-252265

Eurisotop (Distributor for CIL)
L-PHENYLALANINE (D8, 98%

15N, 98%)
DNLM-7180

Table 2: Product Specifications

Supplier/Ca
talog #

Isotopic
Purity (D)

Isotopic
Purity (15N)

Chemical
Purity

Molecular
Weight

Available
Quantities

CIL / DNLM-

7180
98% 98% 98% 174.23

0.25 g, 0.5

g[1]

MedChemEx

press / HY-

N0215S14

Not specified Not specified 99.90% 174.23
1 mg, 5 mg,

10 mg

Alfa

Chemistry /

ACMA00045

798

Not specified Not specified ≥99.5% 174.23 mg, g, kg

EvitaChem /

EVT-252265
Not specified Not specified Not specified ~174.23

Inquire for

details

Eurisotop /

DNLM-7180
98% 98% 98% 174.23 0.25 g, 0.5 g
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L-Phenylalanine-15N,d8 is primarily used as a tracer in stable isotope labeling experiments to

study metabolic pathways. The general workflow involves introducing the labeled compound

into a biological system and tracking its incorporation into downstream metabolites and

proteins.

In Vitro Stable Isotope Labeling in Cell Culture
This protocol outlines the general steps for a stable isotope tracing experiment in cell culture.

1. Cell Culture and Medium Preparation:

Culture cells in a standard medium to the desired confluency.

Prepare a labeling medium by supplementing a base medium deficient in phenylalanine with

a known concentration of L-Phenylalanine-15N,d8.

It is critical to use dialyzed fetal bovine serum (dFBS) to avoid dilution of the isotopic label

from unlabeled amino acids present in standard FBS.

2. Isotope Labeling:

Replace the standard medium with the prepared labeling medium.

Incubate the cells for a time course determined by the specific metabolic pathway of interest.

3. Quenching and Metabolite Extraction:

Rapidly remove the labeling medium and wash the cells with ice-cold phosphate-buffered

saline (PBS).

Quench metabolism by adding a cold solvent, typically 80% methanol, and scraping the

cells.

4. Sample Processing:

Collect the cell lysate and separate the supernatant containing metabolites from the protein

pellet by centrifugation.
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The protein pellet can be hydrolyzed to release amino acids for analysis of protein synthesis.

5. Analysis:

Analyze the isotopic enrichment of L-Phenylalanine-15N,d8 and its metabolites in the

supernatant and hydrolyzed protein samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) or NMR spectroscopy.[2]

In Vivo Metabolic Flux Analysis
This protocol provides a general framework for an in vivo study in human subjects.

1. Subject Preparation:

Subjects should fast overnight (10-12 hours) to reach a postabsorptive state.

Collect a baseline blood sample.

2. Tracer Administration:

Administer a primed, continuous intravenous infusion of L-Phenylalanine-15N,d8. The

priming dose helps to achieve isotopic steady state more rapidly.[2]

Maintain the continuous infusion for a period of 4-6 hours.[2]

3. Sample Collection:

Collect venous blood samples at regular intervals (e.g., every 30 minutes) throughout the

infusion period.[2]

Collect samples in tubes containing an anticoagulant (e.g., EDTA) and immediately place

them on ice.[2]

4. Sample Processing:

Separate plasma by centrifugation at 4°C.

Add an internal standard (e.g., L-[13C6]-Phenylalanine) to the plasma for accurate

quantification.[2]
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Precipitate proteins using an agent like perchloric acid or methanol.

Collect the supernatant containing the amino acids after centrifugation.

5. LC-MS/MS Analysis:

Analyze the prepared samples to determine the isotopic enrichment of L-Phenylalanine-
15N,d8 and its metabolites.[2]

Visualizations
Experimental Workflow for Stable Isotope Tracing
The following diagram illustrates the general workflow of a stable isotope tracing experiment

using L-Phenylalanine-15N,d8 in a cell culture model.
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General experimental workflow for stable isotope tracing.
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Phenylalanine Metabolic Pathway
This diagram shows the primary metabolic fates of L-Phenylalanine that can be traced using

isotopically labeled versions.
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Key metabolic fates of L-Phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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